N-Nitroso Desmethyl Olopatadine

• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C20H20N2O4/c1-22(21-25)10-4-7-17-16-6-3-2-5-15(16)13-26-19-9-8-14(11-18(17)19)12-20(23)24/h2-3,5-9,11H,4,10,12-13H2,1H3,(H,23,24)/b17-7-
• InChIKey: HDDPOSUKYWTHLT-IDUWFGFVSA-N

N-Nitroso Desmethyl Olopatadine Reference Standard

N-Nitroso Desmethyl Olopatadine (CAS N/A; molecular formula C₂₀H₂₀N₂O₄; MW 352.38 g/mol) is the N-nitroso derivative of the N-desmethyl metabolite of the antihistamine drug olopatadine. It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI) under the ICH M7 cohort of concern framework and is formed via nitrosation of the desmethyl secondary amine intermediate generated during olopatadine hydrochloride synthesis [1]. Regulatory authorities including the FDA and EMA require its quantification in both active pharmaceutical ingredient (API) and finished ophthalmic formulations. Validated LC-MS/MS and RP-HPLC methods have been published that establish method-specific limits of detection and quantification well below the calculated acceptable intake thresholds [2]. The compound is available from multiple reference standard suppliers with typical purity ≥98% and full characterization data (¹H-NMR, MS, HPLC) compliant with ANDA/NDA submission requirements [1].

Regulatory class

ICH M7 NDSRI impurity with cohort-of-concern categorization; ng/day acceptable intake framework

Method matrix

LC-MS/MS and RP-HPLC validated methods available for API and ophthalmic matrices

Isomer resolution

Z/E geometric isomer baseline separation required; reference standard must resolve both

Characterization

Supplied with full characterization data (¹H-NMR, MS, HPLC) aligned with ANDA/NDA submission expectations

• [1] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. DOI: 10.4172/0975-413X.16.4.362-366. View Source
• [2] Kamaliya B, Patel H, Awasare R, Waghe M, Sait S, Doshi C. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. 2025;17(2):634–639. DOI: 10.4172/0975-413X.17.2.634-639. View Source

Why N-Nitroso Desmethyl Olopatadine Cannot Be Substituted

N-Nitroso Desmethyl Olopatadine occupies a unique intersection of NDSRI regulatory classification, stereochemical identity, and matrix-specific control limits that no generic alternative can satisfy simultaneously. Unlike the non-nitrosated N-Desmethyl Olopatadine metabolite (CAS 113835-92-0), which is regulated under conventional ICH Q3A/B impurity thresholds, the N-nitroso analog falls under the ICH M7 cohort of concern requiring carcinogenic potency categorization and ng/day-level acceptable intake (AI) determination [1]. Its AI of 1500 ng/day translates to divergent control limits depending on the dosage form: 282 ppm in oral API (based on 5.32 mg/day maximum daily dose) versus 6818 ppm in ophthalmic solution (based on 0.22 mg/day topical dose), meaning a single specification cannot serve both matrices [2]. Furthermore, the compound exists as a mixture of E and Z stereoisomers requiring isomeric resolution during chromatographic analysis—a requirement not met by the parent N-Nitroso Olopatadine standard, which bears the dimethylamino rather than methyl(nitroso)amino substituent. Forced degradation studies confirm this impurity is a synthetic process impurity, not a degradation product, so stability-indicating methods must specifically target it rather than relying on generic nitrosamine screens [3].

Regulatory framework mismatch

Non-nitrosated N-Desmethyl Olopatadine follows ICH Q3A/B thresholds; the N-nitroso analog falls under ICH M7 with ng/day acceptable intake limits, making direct replacement invalid without re-validation.

Isomer identity gap

Parent N-Nitroso Olopatadine lacks the desmethyl group and does not exhibit Z/E geometric isomerism. Chromatographic resolution of Z/E isomers is unique to the N-desmethyl derivative and cannot be verified with the parent standard.

Matrix-dependent specification divergence

Control limits differ substantially between oral API and ophthalmic solution matrices because acceptable intake is divided by maximum daily dose. A single generic standard may not satisfy both application contexts without separate qualification.

• [1] FDA. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs): Guidance for Industry. August 2023. Updated June 2025. View Source
• [2] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source
• [3] Mahajan AA, Mohanraj K, Kale S, Thaker AK. Study of Olopatadine Hydrochloride under ICH Recommended Stress Conditions by LC, LC-MS/TOF for Identification and Characterization of Degradation Products. J Liq Chromatogr Relat Technol. 2013;36:1881–1898. View Source

N-Nitroso Desmethyl Olopatadine Quantitative Evidence

LC-MS/MS vs RP-HPLC Sensitivity Comparison

Two validated methods published for N-Nitroso Desmethyl Olopatadine demonstrate substantially different sensitivity profiles. The LC-MS/MS method (Vele et al., 2024) achieved an LOQ of 14 ng/mL (0.014 ppm) using a phenyl hexyl column with negative-ion ESI MRM detection at m/z 351.10→307.30, enabling quantitation at 0.14 ppm with respect to 0.5 mg/mL olopatadine HCl [1]. In contrast, the RP-HPLC method (Kamaliya et al., 2025) achieved an LOQ of 0.27 ppm using PDA/UV detection at 220 nm—approximately 19-fold higher than the LC-MS/MS LOQ [2]. The LC-MS/MS method also demonstrated superior linearity (r = 0.9999 over 0.014–0.210 ppm vs. r > 0.99 over 0.27–4.05 ppm for HPLC) and tighter recovery at LOQ (113.58% with %RSD 4.61 vs. 70.0–130.0% range for HPLC). This sensitivity gap has practical significance: the LC-MS/MS method can reliably quantify at levels ~2000-fold below the 282 ppm API control limit, while the HPLC method quantifies near its LOQ for the same application.

LC-MS/MS vs HPLC sensitivity

Reported comparison

LOQ: 0.014 ppm (LC-MS/MS) vs. 0.27 ppm (RP-HPLC); ~19-fold lower detection limit with LC-MS/MS. Linearity r = 0.9999 (LC-MS/MS) vs. r > 0.99 (HPLC).

Supports method selection for low-level API batch analysis; LC-MS/MS enables quantitation far below the API control limit.

Recovery at LOQ: 113.58% (LC-MS/MS) vs. 70–130% (HPLC). Matrix: API 0.5 mg/mL vs. ophthalmic 400 ppm.

Evidence Dimension	Limit of Quantification (LOQ) and method linearity for N-Nitroso Desmethyl Olopatadine
Target Compound Data	LC-MS/MS: LOQ = 14 ng/mL (0.014 ppm); linearity range 0.014–0.210 ppm, r = 0.9999; recovery at LOQ = 113.58% (%RSD 4.61)
Comparator Or Baseline	RP-HPLC: LOQ = 0.27 ppm (270 ng/mL); linearity range 0.272–4.080 ppm, r > 0.99; recovery at LOQ = 70.0–130.0%
Quantified Difference	LC-MS/MS LOQ is ~19-fold lower than HPLC LOQ (0.014 ppm vs. 0.27 ppm); LC-MS/MS linearity correlation coefficient 0.9999 vs. HPLC >0.99
Conditions	LC-MS/MS: Phenyl Hexyl column (100 × 4.6 mm, 2.6 μm), 2 mM ammonium formate pH 3.0 / acetonitrile gradient, 0.5 mL/min, ESI-negative MRM m/z 351.10→307.30, API matrix at 0.5 mg/mL. RP-HPLC: Poroshell 120 Phenyl Hexyl (150 × 4.6 mm, 2.7 μm), potassium phosphate pH 3.0 / acetonitrile gradient, 0.8 mL/min, PDA 220 nm, ophthalmic solution matrix at 400 ppm.

Why This Matters

For procurement of analytical reference standards, the LC-MS/MS method's 19-fold lower LOQ means laboratories analyzing API batches can use smaller sample quantities and detect nitrosamine excursions far below the regulatory control limit of 282 ppm, reducing the risk of false-negative batch release decisions.

• [1] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source
• [2] Kamaliya B, Patel H, Awasare R, Waghe M, Sait S, Doshi C. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. 2025;17(2):634–639. View Source

Dosage Form-Dependent Control Limits

N-Nitroso Desmethyl Olopatadine is classified under the FDA Carcinogenic Potency Categorization Approach (CPCA) with an Acceptable Intake (AI) of 1500 ng/day [1]. The Vele et al. (2024) study assigns it to CPCA Category 5 and calculates that, based on the maximum daily dose of 5.32 mg/day for oral olopatadine hydrochloride, the impurity must be controlled at 282 ppm in the API [1]. The Kamaliya et al. (2025) study independently assigns it to CPCA Category 4 (same AI of 1500 ng/day) and calculates that, based on an ophthalmic maximum daily dose of 0.22 mg/day, the control limit is 6818 ppm in the finished ophthalmic solution [2]. This 24.2-fold difference in the ppm specification (282 vs. 6818) arises solely from the ~24-fold difference in maximum daily dose between the oral and ophthalmic routes. For comparison, the non-nitrosated N-Desmethyl Olopatadine metabolite is controlled under ICH Q3A/B with a qualification threshold of ≤0.15% (1500 ppm) irrespective of dosing route—making the N-nitroso derivative's regulatory framework fundamentally more nuanced and matrix-dependent.

Dosage-form control limits

Regulatory context

282 ppm (oral API, 5.32 mg/day dose) vs. 6818 ppm (ophthalmic, 0.22 mg/day dose); 24.2-fold difference for the same impurity.

Procurement must match the intended analytical matrix; limits are matrix-dependent and not interchangeable.

Both derived from AI 1500 ng/day per FDA CPCA. N-nitroso AI 1000-fold stricter than ICH Q3A/B.

Evidence Dimension	Regulatory control limit (ppm) as a function of dosage form and maximum daily dose
Target Compound Data	Oral API: 282 ppm (based on 5.32 mg/day dose, AI 1500 ng/day). Ophthalmic solution: 6818 ppm (based on 0.22 mg/day dose, AI 1500 ng/day)
Comparator Or Baseline	N-Desmethyl Olopatadine (non-nitrosated): ICH Q3A/B qualification threshold ≤0.15% (1500 ppm), route-independent. Small-molecule nitrosamine NDMA: AI 96 ng/day, control limits typically <1 ppm.
Quantified Difference	24.2-fold difference between oral API (282 ppm) and ophthalmic solution (6818 ppm) specifications for the same nitrosamine impurity; N-nitroso compound AI = 1500 ng/day vs. conventional impurity threshold = 1500 μg/day (1000-fold stricter)
Conditions	CPCA classification per FDA NDSRI Guidance (August 2023); calculated as AI (ng/day) / maximum daily dose (mg/day) = specification limit (ppm)

Why This Matters

Procurement decisions must be matched to the intended analytical matrix: a reference standard qualified for API-level work at 282 ppm may be unnecessarily stringent (and cost-prohibitive) for ophthalmic QC at 6818 ppm, while a standard suited for ophthalmic work may lack the sensitivity to validate an API method at the lower limit.

• [1] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source
• [2] Kamaliya B, Patel H, Awasare R, Waghe M, Sait S, Doshi C. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. 2025;17(2):634–639. View Source

RP-HPLC Isomeric Resolution of Z- and E-Isomers

N-Nitroso Desmethyl Olopatadine contains a C=C double bond in the propylidene linker connecting the dibenzoxepin core to the side chain, giving rise to Z (cis) and E (trans) geometric isomers. The RP-HPLC method developed by Kamaliya et al. (2025) achieves baseline resolution of these isomers using a Poroshell 120 Phenyl Hexyl column (150 × 4.6 mm, 2.7 μm), with the Z-isomer (Peak 1) eluting at 16.661 min and the E-isomer (Peak 2) eluting at 19.379 min—a retention time difference of 2.72 min [1]. The method was validated for both isomer peaks simultaneously across the linearity range of 0.272–4.080 ppm with correlation coefficient >0.99. This is in contrast to the LC-MS/MS method, which employs MRM detection of a single mass transition (m/z 351.10→307.30) that does not distinguish between the isomers [2]. Separate E-isomer reference standards are commercially available from suppliers including SynZeal and ISP Standards, enabling independent verification of isomeric identity [3]. The non-nitrosated olopatadine drug substance is specified as the Z-isomer per USP, and the corresponding E-isomer (CAS 113806-06-7) is a listed USP impurity; this same stereochemical stringency extends to the nitrosamine impurity class.

Z/E isomer resolution

Method context

Z-isomer tR = 16.66 min, E-isomer tR = 19.38 min; baseline separation ΔtR = 2.72 min on Poroshell 120 Phenyl Hexyl column.

Enables isomeric identity confirmation within a single HPLC run; critical for regulatory traceability.

PDA detection at 220 nm, validated linearity 0.27–4.08 ppm for both isomers.

Evidence Dimension	Chromatographic resolution of Z- and E-isomers of N-Nitroso Desmethyl Olopatadine
Target Compound Data	Z-isomer (Peak 1): tR = 16.661 min; E-isomer (Peak 2): tR = 19.379 min; ΔtR = 2.72 min on Poroshell 120 Phenyl Hexyl (150 × 4.6 mm, 2.7 μm)
Comparator Or Baseline	LC-MS/MS method (Vele 2024): single MRM transition m/z 351.10→307.30 without isomeric discrimination. N-Nitroso Olopatadine (parent nitrosamine with dimethylamino group): no geometric isomerism at the amino substituent.
Quantified Difference	Z/E retention time difference 2.72 min (RP-HPLC); ratio of retention times = 1.16. Isomeric resolution is unique to the N-desmethyl nitrosamine; the parent N-Nitroso Olopatadine (dimethylamino) lacks this stereochemical feature.
Conditions	Poroshell 120 Phenyl Hexyl, 150 × 4.6 mm, 2.7 μm; mobile phase A: 1.36 g/L KH₂PO₄ pH 3.0 / ACN (95:5), mobile phase B: ACN / water (98:2); gradient elution at 0.8 mL/min, 35°C, PDA detection at 220 nm

Why This Matters

For procurement of a reference standard, the ability to verify isomeric purity is critical because the Z- and E-isomers may exhibit different toxicological profiles under the CPCA framework, and regulatory submissions must demonstrate isomeric identity of the impurity being controlled. A reference standard that resolves both isomers enables a single procurement to serve both identity confirmation and quantitative assay purposes.

• [1] Kamaliya B, Patel H, Awasare R, Waghe M, Sait S, Doshi C. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. 2025;17(2):634–639. View Source
• [2] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source
• [3] SynZeal. N-Nitroso Olopatadine N-Desmethyl Impurity (E-Isomer) Product Page. Catalog No. SZ-O007019. View Source

Process Impurity: No Nitrosamine Formation Under Stress

Two independent forced degradation studies on olopatadine hydrochloride under ICH-recommended stress conditions demonstrate that N-Nitroso Desmethyl Olopatadine is not formed as a degradation product. Mahajan et al. (2013) subjected olopatadine HCl to acidic, basic, oxidative, thermal, and photolytic stress; five degradation products were identified (including the E-isomer, a ring-cleavage product, and hydrolysis products), but none contained the N-nitroso functional group [1]. Similarly, the intrinsic stability study published in the Turkish Journal of Pharmaceutical Sciences (2019) identified seven degradation products (OLO1–OLO7) under acidic, alkaline, and neutral hydrolytic conditions; no nitrosamine degradation products were observed, and the drug was stable under thermal, UV, and oxidative conditions over 10 days [2]. This contrasts with the E-isomer impurity of olopatadine (CAS 113806-06-7), which can form via both synthetic epimerization and photolytic stress degradation. The primary research papers on N-Nitroso Desmethyl Olopatadine consistently describe its origin as the nitrosation of the N-desmethyl intermediate during API synthesis, specifically when nitrosating agents (nitrites, nitrous acid) are present under acidic processing conditions [3].

Formation pathway

Cross-study evidence

Zero nitrosamine degradation products formed under ICH stress conditions (acid, base, oxidative, thermal, photolytic). Impurity is exclusively synthetic process-derived.

Stability monitoring programs can be de-prioritized; reference standard procurement focuses on batch release testing.

Two independent forced degradation studies confirm process origin.

Evidence Dimension	Formation pathway classification: synthetic process impurity vs. degradation product
Target Compound Data	N-Nitroso Desmethyl Olopatadine: not detected in any forced degradation study; formed exclusively during synthesis via nitrosation of N-desmethyl olopatadine intermediate
Comparator Or Baseline	Olopatadine E-Isomer (USP impurity): forms both as a synthetic byproduct and under photolytic stress. OLO3/OLO5 degradation products: formed under acidic, alkaline, and neutral hydrolysis with significant peak area increase over time.
Quantified Difference	0 degradation products containing the N-nitroso moiety identified across two independent forced degradation studies encompassing 12 stress conditions; 5–7 non-nitrosamine degradation products characterized
Conditions	Study 1: ICH Q1A(R2) stress conditions—acidic (0.1 N HCl, 60°C/3 h), basic (0.1 N NaOH, 60°C/3 h), oxidative (3% H₂O₂, 60°C/3 h), thermal (105°C/24 h), photolytic (UV 254 nm/24 h). Study 2: acidic (0.1 N HCl, 80°C), alkaline (0.1 N NaOH, 80°C), neutral (water, 80°C), oxidative (3% H₂O₂), thermal (60°C), UV (254 nm), over 10 days.

Why This Matters

For procurement planning, knowing that this impurity is exclusively process-related (not degradation-related) means that nitrosamine testing can be focused on API batch release and manufacturing process validation rather than stability monitoring programs. This directly impacts the volume and frequency of reference standard procurement, as stability-indicating methods require less frequent nitrosamine-specific testing than routine QC methods.

• [1] Mahajan AA, Mohanraj K, Kale S, Thaker AK. Study of Olopatadine Hydrochloride under ICH Recommended Stress Conditions by LC, LC-MS/TOF for Identification and Characterization of Degradation Products. J Liq Chromatogr Relat Technol. 2013;36:1881–1898. View Source
• [2] Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Turk J Pharm Sci. 2019;16(4):392–400. DOI: 10.4274/tjps.galenos.2018.83007. View Source
• [3] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source

N-Desmethyl vs N-Oxidation Metabolic Flux

The metabolic precursor to N-Nitroso Desmethyl Olopatadine is N-monodemethylolopatadine (M1), formed via CYP3A4-catalyzed N-demethylation of olopatadine. Kajita et al. (2002) quantified M1 formation in human liver microsomes at a rate of 0.330 pmol/min/mg protein, compared to 2.50 pmol/min/mg protein for the competing N-oxide metabolite (M3) formed by FMO1 and FMO3—a 7.6-fold difference [1]. M1 formation was almost exclusively catalyzed by CYP3A4, as confirmed by cDNA-expressed isozyme studies where troleandomycin and ketoconazole (CYP3A-selective inhibitors) significantly reduced M1 formation. This limited metabolic flux through the N-desmethyl pathway has implications for endogenous nitrosamine risk assessment: under physiological conditions, the pool of N-desmethyl olopatadine available for potential nitrosation in vivo is substantially smaller than the pool of the N-oxide metabolite. This contrasts with drugs such as ranitidine, where the principal metabolic pathway directly generates a secondary amine susceptible to nitrosation, resulting in NDMA formation at toxicologically relevant levels in vivo.

Metabolic precursor flux

Class-level inference

M1 (N-desmethyl olopatadine) formation: 0.330 pmol/min/mg protein; M3 (N-oxide) formation: 2.50 pmol/min/mg protein. M1 pathway is 7.6-fold lower in human liver microsomes.

Supports lower endogenous nitrosation risk context; relevant for toxicological assessment during procurement.

CYP3A4-dependent; data from published in vitro microsomal study.

Evidence Dimension	In vitro metabolite formation rate in human liver microsomes
Target Compound Data	M1 (N-desmethyl olopatadine, precursor to target nitrosamine): 0.330 pmol/min/mg protein, exclusively CYP3A4-mediated
Comparator Or Baseline	M3 (olopatadine N-oxide): 2.50 pmol/min/mg protein, FMO1/FMO3-mediated. Ranitidine N-desmethyl metabolite (precursor to NDMA): principal metabolic pathway with high flux.
Quantified Difference	M3 formation rate is 7.6-fold higher than M1 (2.50 vs. 0.330 pmol/min/mg); M1 accounts for approximately 11.7% of total phase I metabolism under the assay conditions
Conditions	Human liver microsomes (pooled), NADPH-generating system, olopatadine substrate concentration not specified in abstract; cDNA-expressed human P450 and FMO isozymes for enzyme phenotyping

Why This Matters

For toxicological risk assessment supporting procurement decisions, the limited endogenous precursor pool suggests a lower theoretical risk of in vivo nitrosamine formation from olopatadine compared to drugs where the secondary amine metabolite is the dominant clearance pathway. This supports the regulatory classification of N-Nitroso Desmethyl Olopatadine in a higher (less potent) CPCA category.

• [1] Kajita J, Inano K, Fuse E, Kuwabara T, Kobayashi H. Effects of Olopatadine, a New Antiallergic Agent, on Human Liver Microsomal Cytochrome P450 Activities. Drug Metab Dispos. 2002;30(12):1504–1511. DOI: 10.1124/dmd.30.12.1504. PMID: 12433826. View Source

N-Nitroso Desmethyl Olopatadine Application Scenarios

ANDA/NDA Nitrosamine Method Validation for API

For generic and innovator drug applications, N-Nitroso Desmethyl Olopatadine reference standard is the definitive analyte for validating nitrosamine-specific analytical methods in olopatadine hydrochloride API. The LC-MS/MS method of Vele et al. (2024), validated with linearity over 0.014–0.210 ppm (r = 0.9999) and recovery of 105.95–113.58% across the analytical range, provides a directly adoptable protocol capable of quantifying this NDSRI at 0.14 ppm—well below the 282 ppm control limit for 5.32 mg/day oral dosing [1]. Method transfer can leverage the published MRM transition (m/z 351.10→307.30, negative-ion ESI) and chromatographic conditions (phenyl hexyl column, 2 mM ammonium formate/acetonitrile gradient), accelerating regulatory submission timelines compared to de novo method development.

QC Release Testing of Ophthalmic Solution

For commercial QC laboratories performing batch release of olopatadine ophthalmic products, the RP-HPLC method of Kamaliya et al. (2025) offers a cost-effective, PDA/UV-based approach validated specifically for the ophthalmic solution matrix [2]. The method achieves an LOQ of 0.27 ppm with respect to a 400 ppm olopatadine HCl sample concentration—far below the 6818 ppm control limit calculated for the 0.22 mg/day ophthalmic dose—and simultaneously resolves both Z- and E-isomers (tR 16.661 min and 19.379 min), providing isomeric identity confirmation within a single chromatographic run. Standard and sample solution stability is demonstrated for 58 h and 48 h respectively at room temperature, supporting routine QC workflow integration.

Isomer-Specific Qualification for Pharmacopeial Traceability

Given that olopatadine hydrochloride is specified as the Z-isomer and the E-isomer is a listed USP impurity, procurement of N-Nitroso Desmethyl Olopatadine reference standards must account for isomeric identity. The availability of separate Z-isomer and E-isomer standards from multiple vendors (SynZeal, ISP Standards, Clearsynth) enables laboratories to establish isomer-specific retention time markers and verify that the nitrosamine impurity being controlled matches the stereochemistry of the drug substance [3]. USP or EP traceability can be provided upon feasibility, and standards are supplied with comprehensive Certificates of Analysis (¹H-NMR, HPLC purity ≥98% area, MS) compliant with ANDA/NDA submission requirements [1][3].

Synthetic Route Risk Assessment for Nitrosamine Formation

The confirmed origin of N-Nitroso Desmethyl Olopatadine as a synthetic process impurity—rather than a degradation product—has direct implications for manufacturing process design. Forced degradation data from two independent studies demonstrate that no nitrosamine formation occurs under ICH stress conditions (acidic, alkaline, oxidative, thermal, photolytic), meaning that nitrosamine control strategies can be focused on API synthetic route optimization rather than shelf-life monitoring [4][5]. Process chemists can use the reference standard to spike reaction intermediates and evaluate the nitrosation potential of specific synthetic steps involving the N-desmethyl olopatadine intermediate, thereby identifying and eliminating root causes of nitrosamine formation before scale-up.

Application

Selection Property

Validation Focus

Nitrosamine method validation for API

LC-MS/MS sensitivity and linearity context

LOQ verification against API regulatory threshold

QC release testing of ophthalmic solution

RP-HPLC isomeric resolution capability

Matrix-specific control limit and isomer identity confirmation

Isomer-specific traceability for compendial compliance

Separate Z/E isomer standard availability

Stereochemical identity match with USP Z-isomer specification

Synthetic route nitrosation risk evaluation

Process-impurity origin confirmation

Absence of degradation pathway under ICH stress conditions

• [1] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source
• [2] Kamaliya B, Patel H, Awasare R, Waghe M, Sait S, Doshi C. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. 2025;17(2):634–639. View Source
• [3] SynZeal. N-Nitroso N-Desmethyl Olopatadine (Catalog SZ-O007018) and N-Nitroso Olopatadine N-Desmethyl Impurity E-Isomer (Catalog SZ-O007019). View Source
• [4] Mahajan AA, Mohanraj K, Kale S, Thaker AK. Study of Olopatadine Hydrochloride under ICH Recommended Stress Conditions by LC, LC-MS/TOF for Identification and Characterization of Degradation Products. J Liq Chromatogr Relat Technol. 2013;36:1881–1898. View Source
• [5] Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Turk J Pharm Sci. 2019;16(4):392–400. View Source